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Compound of Interest

Compound Name: Allethrolone

Cat. No.: B1665232

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a comprehensive overview of Allethrolone, a key chemical
intermediate in the synthesis of pyrethroid insecticides. This document details its nomenclature,
chemical and physical properties, and outlines relevant experimental protocols for its synthesis,
purification, analysis, and the investigation of its biological activity.

Nomenclature and CAS Number Identification

Allethrolone is a cyclopentenone derivative and a crucial precursor in the production of
synthetic pyrethroids, such as allethrin. Accurate identification is paramount for research and
development.

IUPAC Name: 4-hydroxy-3-methyl-2-(2-propen-1-yl)-2-cyclopenten-1-one[1]
Synonyms:

e (1)-2-Allyl-4-hydroxy-3-methylcyclopent-2-en-1-one[2]

¢ (RS)-4-Hydroxy-3-methyl-2-(2-propenyl)-2-cyclopenten-1-one

e (¥)-Allethrolone
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2-Allyl-4-hydroxy-3-methyl-2-cyclopenten-1-one[2]

4-Hydroxy-3-methyl-2-(2-propenyl)-2-cyclopenten-1-one

NSC 42192[2]

dl-Allethrolone

CAS Registry Number:
e Primary CAS Number: 29605-88-7[2]
o Deprecated CAS Number: 551-45-1

Physicochemical Properties

A thorough understanding of Allethrolone's physicochemical properties is essential for its
handling, formulation, and analysis. The following table summarizes key quantitative data.

Property Value Reference
Molecular Formula CoH1202 [2]
Molecular Weight 152.19 g/mol [2]
Appearance Solid powder [2]

Boiling Point 275:7 C at7e0mmAg [31[4]

(estimated)

Density 1.082 g/cm3 [31[5]

Flash Point 115.2 °C (estimated) [31[5]
Solubility Soluble in DMSO [2]

logP (o/w) 0.420 (estimated) [6]

Refractive Index

1.533

[3]05]

Vapor Pressure

0.001 mmHg at 25°C

[3](5]
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Experimental Protocols

This section provides an overview of methodologies for the synthesis, purification, analysis,
and investigation of the biological activity of Allethrolone. While specific, detailed protocols for
every aspect of Allethrolone research are not exhaustively available in single sources, this
guide compiles and references established methods for related compounds and techniques.

Synthesis of Allethrolone

Several synthetic routes to Allethrolone have been reported. One common method involves
the reaction of a furan compound in a dioxane/water mixture, followed by refluxing and
extraction.

Example Protocol Outline:

o Reaction Setup: A furan derivative (e.g., 300 mg of a compound with the formula C10H140) is
added to a mixture of dioxane (3.0 ml) and water (2.0 ml).[7] Hydroquinone (10 mg) is then
added as a stabilizer.[7]

o Buffering and Reflux: A phosphate buffer solution (prepared from potassium dihydrogen
phosphate and sodium monohydrogen phosphate in water) is added to the reaction mixture.
[7] The solution is then refluxed for approximately 90 minutes.[7]

o Extraction: After cooling, water is added, and the solution is saturated with sodium chloride.
The product is extracted twice with diethyl ether.[7]

e Drying and Purification: The combined ether layers are dried over magnesium sulfate, and
the solvent is evaporated.[7] The crude product is then purified by column chromatography
on silica gel to yield Allethrolone.[7]

A retrosynthesis scheme for Allethrolone is presented below.
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< Key Bond Formations < Final Cyclization

Starting Materials Key Intermediates Allethrolone

Sample Preparation

@1 Matrix (e.g., plas@
Liquid-Liquid or Solid-Phase @

GC-MS Analysis

Gas Chromatography Separation

:

Mass Spectrometry Detection

:

Data Acquisition and Analysis
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Seed cells in a 96-well plate

:

Treat cells with varying concentrations of Allethrolone

:

Incubate for a defined period (e.g., 24-72 hours)

:

Perform viability assay (e.g., MTT, Neutral Red)

:

Measure absorbance and calculate IC50 value

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Allethrolone:
Nomenclature, Properties, and Experimental Considerations]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b1665232#allethrolone-
nomenclature-and-cas-number-identification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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